Cas no 80340-30-3 (Sb(OH)2Pyr)

• Product Name: Sb(OH)2Pyr
• CAS No: 80340-30-3
• MF: C₄H₃N₂O₃Sb
• MW: 248.838222742081
• CID: 985479
• Update Time: 2023-08-02

Sb(OH)2Pyr Chemical and Physical Properties

Names and Identifiers

• antimonyl-2,4-dihydroxypyrimidine
• antimony(3+),pyrimidine-2,4-diolate,hydroxide
• Sb(OH)2Pyr
• Antimony, hydroxy(2,4(1H,3H)-pyrimidinedionato(2-)-O2)-

• Inchi： 1S/C4H4N2O2.H2O.Sb/c7-3-1-2-5-4(8)6-3;;/h1-2H,(H2,5,6,7,8);1H2;/q;;+3/p-3
• InChI Key： HZIFVSIYEHMULY-UHFFFAOYSA-K
• SMILES： [Sb+3].[O-]C1C=CN=C(N=1)[O-].[OH-]

Computed Properties

• Exact Mass: 247.918
• Monoisotopic Mass: 247.918
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 78.4
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 72.9

Experimental Properties

• Boiling Point: 440.5°C at 760 mmHg
• Flash Point: 220.2°C